Cas no 344240-78-4 (4-aminohexan-1-ol)
4-aminohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1720550-0.05g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 0.05g |
$202.0 | 2023-09-20 | |
| Enamine | EN300-1720550-0.1g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 0.1g |
$301.0 | 2023-09-20 | |
| Enamine | EN300-1720550-0.25g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 0.25g |
$431.0 | 2023-09-20 | |
| Enamine | EN300-1720550-0.5g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 0.5g |
$679.0 | 2023-09-20 | |
| Enamine | EN300-1720550-1.0g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 1g |
$871.0 | 2023-06-04 | |
| Enamine | EN300-1720550-2.5g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 2.5g |
$1707.0 | 2023-09-20 | |
| Enamine | EN300-1720550-5.0g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 5g |
$2525.0 | 2023-06-04 | |
| Enamine | EN300-1720550-10.0g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 10g |
$3746.0 | 2023-06-04 | |
| Enamine | EN300-1720550-1g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 1g |
$871.0 | 2023-09-20 | |
| Enamine | EN300-1720550-5g |
4-aminohexan-1-ol |
344240-78-4 | 95% | 5g |
$2525.0 | 2023-09-20 |
4-aminohexan-1-ol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 4-aminohexan-1-ol
4-Aminohexan-1-ol: An Overview of a Versatile Compound (CAS No. 344240-78-4)
4-Aminohexan-1-ol (CAS No. 344240-78-4) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its primary amine and hydroxyl functional groups, which confer it with a range of reactive and functional properties.
The molecular structure of 4-aminohexan-1-ol consists of a six-carbon chain with an amino group (-NH2) at the fourth position and a hydroxyl group (-OH) at the first position. This arrangement provides the molecule with both nucleophilic and hydrogen-bonding capabilities, making it an attractive candidate for a variety of chemical reactions and biological interactions.
In the realm of pharmaceutical research, 4-aminohexan-1-ol has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its use in the development of novel drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to form stable complexes with metal ions has also been leveraged in the design of metallo-drugs, which are known for their enhanced therapeutic efficacy and reduced side effects.
Beyond pharmaceutical applications, 4-aminohexan-1-ol has found utility in materials science. Its reactive functional groups enable it to participate in polymerization reactions, leading to the formation of advanced materials with tailored properties. For instance, researchers have utilized 4-aminohexan-1-ol to synthesize polyurethanes with improved mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.
The chemical synthesis of 4-aminohexan-1-ol can be achieved through various routes, including reductive amination and hydroamination reactions. One common method involves the reductive amination of 6-hexynoic acid using ammonia and a reducing agent such as sodium borohydride. This approach provides high yields and good selectivity, making it suitable for large-scale production. Another approach involves the hydroamination of hexafluoropropylene oxide (HFPO) using ammonia in the presence of a catalyst, which offers an environmentally friendly alternative to traditional methods.
The physical properties of 4-aminohexan-1-ol, such as its boiling point, melting point, and solubility, are crucial for its application in different fields. It is a colorless liquid at room temperature with a boiling point around 200°C and a melting point around -35°C. The compound is soluble in water and many organic solvents, which facilitates its use in various chemical processes.
In terms of safety and handling, while 4-aminohexan-1-ol is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.
The environmental impact of 4-aminohexan-1-ol is another important consideration. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, responsible disposal practices should be followed to minimize any potential environmental impact.
In conclusion, 4-Aminohexan-1-ol (CAS No. 344240-78-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactive properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.
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